molecular formula C13H9Cl3O B8499359 2,4,4'-Trichlorobenzhydrol

2,4,4'-Trichlorobenzhydrol

Cat. No. B8499359
M. Wt: 287.6 g/mol
InChI Key: LLELCYHOZXLHTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4,4'-Trichlorobenzhydrol is a useful research compound. Its molecular formula is C13H9Cl3O and its molecular weight is 287.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H9Cl3O

Molecular Weight

287.6 g/mol

IUPAC Name

(4-chlorophenyl)-(2,4-dichlorophenyl)methanol

InChI

InChI=1S/C13H9Cl3O/c14-9-3-1-8(2-4-9)13(17)11-6-5-10(15)7-12(11)16/h1-7,13,17H

InChI Key

LLELCYHOZXLHTP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(C2=C(C=C(C=C2)Cl)Cl)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2,4-dichlorobenzaldehyde (286 mmol) in diethyl ether (500 mL) was added 4-chlorophenylmagnesium bromide (1.0 M in diethyl ether, 286 mmol) dropwise at 0° C. over a period of 1 hour. The reaction was allowed to warm to ambient temperature, and stirred for 3 h. The reaction mixture was quenched with saturated ammonium chloride solution (500 mL) and extracted with diethyl ether (2×500 mL), the extracts were washed with water and brine, dried (MgSO4) and concentrated in vacuo. The residue was purified by trituration with iso-hexane (500 mL) to yield the product as a white solid (60.0 g, 73%).
Quantity
286 mmol
Type
reactant
Reaction Step One
Quantity
286 mmol
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Yield
73%

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